6β-Hydroxy-4-chlorodehydromethyltestosterone
Description
Analytical reference standard for 4-Chlorodehydromethyltestosterone metabolite
Scientific Research Applications
Testosterone Metabolism and Enzymatic Activity
- CYP3A Testosterone Metabolism : The metabolism of testosterone to 6β-hydroxytestosterone by CYP3A enzymes was studied, highlighting the kinetic and stereoselectivity differences between CYP3A4/5 and CYP3A7 (Kandel et al., 2017).
Cardiovascular and Hypertensive Effects
- Vascular Changes in Hypertension : 6β-Hydroxytestosterone, a metabolite of testosterone, has been shown to contribute to increased vascular reactivity and endothelial dysfunction in angiotensin II-induced hypertension in male mice (Pingili et al., 2020).
Metabolite Detection
- Long-term Metabolites Detection : Research on the biotransformation of dehydrochloromethyltestosterone (DHCMT) in humans led to the identification of new long-term metabolites, enhancing the understanding of steroid metabolism (Sobolevsky & Rodchenkov, 2012).
Neurogenic Hypertension and Inflammation
- Brain Testosterone Metabolism : The study of 6β-hydroxytestosterone, a metabolite of testosterone, revealed its role in promoting neurogenic hypertension and inflammation via angiotensin II in male mice (Singh et al., 2020).
Steroid Hydroxylation and Enzymatic Kinetics
- P450 3A4-Catalyzed Hydroxylation : Research on the stereochemistry, kinetic deuterium isotope effects, and rate-limiting steps in cytochrome P450 3A4-catalyzed testosterone 6β-hydroxylation provided insights into steroid metabolism and enzymatic processes (Krauser & Guengerich, 2005).
Analytical Methodologies
- Thin-Layer Chromatography Analysis : A method for determining 6β-hydroxytestosterone formed by CYP3A enzymes was developed, contributing to the analysis of steroid hormone metabolism (Waxman & Chang, 2006).
properties
Product Name |
6β-Hydroxy-4-chlorodehydromethyltestosterone |
|---|---|
Molecular Formula |
C20H27ClO3 |
Molecular Weight |
350.88 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
